Cas no 61495-07-6 (N-(4-chloro-2-methylphenyl)benzamide)

• Product Name: N-(4-chloro-2-methylphenyl)benzamide
• CAS No: 61495-07-6
• MF: C₁₄H₁₂ClNO
• MW: 245.704182624817
• CID: 954597
• PubChem ID: 295234
• Update Time: 2025-04-19

N-(4-chloro-2-methylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-2-methylphenyl)benzamide
• N-(4-CHLORO-2-METHYLPHENYL)BENZENECARBOXAMIDE
• 5-Chlor-2-benzamino-toluol
• AC1L6NP1
• Benzoesaeure-(4-chlor-2-methyl-anilid)
• benzoic acid-(4-chloro-2-methyl-anilide)
• CTK2F7761
• N-benzoyl-4-chloro-o-toluidine
• NSC164395
• 6R-0248
• 61495-07-6
• 4'-CHLORO-2'-METHYLBENZANILIDE
• Z28284006
• SCHEMBL11819922
• NSC-164395
• AKOS001303813
• DTXSID80304159

• Inchi： 1S/C14H12ClNO/c1-10-9-12(15)7-8-13(10)16-14(17)11-5-3-2-4-6-11/h2-9H,1H3,(H,16,17)
• InChI Key： HQZJADWYJPOLOY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 245.06086
• Monoisotopic Mass: 245.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1